Cas no 85719-56-8 ([(2-Dimethylamino)propyldiphenylphosphine]palladium(II) Dichloride)

• Product Name: [(2-Dimethylamino)propyldiphenylphosphine]palladium(II) Dichloride
• CAS No: 85719-56-8
• MF: C₁₇H₂₂Cl₂NPPd
• MW: 448.6630
• MDL: MFCD32857497
• CID: 5082054
• PubChem ID: 162420744
• Update Time: 2025-10-30

[(2-Dimethylamino)propyldiphenylphosphine]palladium(II) Dichloride Chemical and Physical Properties

Names and Identifiers

• [(2-Dimethylamino)propyldiphenylphosphine]palladium(II) Dichloride
• palladium(2+) [1-(diphenylphosphanyl)propan-2-yl]dimethylamine dichloride
• 1-diphenylphosphanyl-N,N-dimethylpropan-2-amine;palladium(2+);dichloride
• D5719
• 85719-56-8
• MFCD32857497
• [(2-Dimethylamino)propyldiphenylphosphine]palladium(II) Dichloride, 98%

• MDL： MFCD32857497
• Inchi： 1S/C17H22NP.2ClH.Pd/c1-15(18(2)3)14-19(16-10-6-4-7-11-16)17-12-8-5-9-13-17;;;/h4-13,15H,14H2,1-3H3;2*1H;/q;;;+2/p-2
• InChI Key： FNNZHLBSYLLCRW-UHFFFAOYSA-L
• SMILES： [Pd+2].[Cl-].[Cl-].P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])(C([H])([H])[H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 446.99017g/mol
• Monoisotopic Mass: 446.99017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on [(2-Dimethylamino)propyldiphenylphosphine]palladium(II) Dichloride

[(2-Dimethylamino)propyldiphenylphosphine]palladium(II) Dichloride: A Comprehensive Overview

The compound CAS No. 85719-56-8, also known as [(2-Dimethylamino)propyldiphenylphosphine]palladium(II) Dichloride, is a significant organometallic compound with a wide range of applications in the field of catalysis and organic synthesis. This compound has garnered considerable attention in recent years due to its unique structural properties and its ability to facilitate various chemical transformations. In this article, we will delve into the structural characteristics, synthesis methods, catalytic applications, and recent advancements associated with this compound.

Structural Insights

The molecular structure of [(2-Dimethylamino)propyldiphenylphosphine]palladium(II) Dichloride comprises a central palladium(II) ion coordinated by a diphenylphosphine ligand and a dimethylamino-substituted propyl group. The presence of these ligands imparts unique electronic and steric properties to the palladium center, making it highly versatile for catalytic applications. The dichloride counterions further stabilize the complex, ensuring its stability under various reaction conditions.

Synthesis and Characterization

The synthesis of this compound typically involves the reaction of palladium(II) chloride with the corresponding phosphine ligand in a polar solvent such as dichloromethane or THF. Recent studies have explored alternative synthetic routes to enhance the yield and purity of the compound. Advanced characterization techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy have been employed to confirm the molecular structure and bonding environment of palladium in this complex.

Catalytic Applications

[(2-Dimethylamino)propyldiphenylphosphine]palladium(II) Dichloride has emerged as a highly effective catalyst in various organic reactions, including cross-coupling reactions, hydrogenation processes, and olefin polymerization. Its ability to activate inert bonds and facilitate selective transformations makes it an invaluable tool in modern organic chemistry. Recent research has highlighted its exceptional performance in Suzuki-Miyaura couplings, where it demonstrates high turnover numbers and excellent selectivity under mild reaction conditions.

Recent Research Advancements

In recent years, significant progress has been made in understanding the mechanistic aspects of this compound's catalytic activity. Studies employing density functional theory (DFT) calculations have provided insights into the electronic structure of the palladium center and its interaction with substrates during catalysis. Additionally, efforts have been directed toward modifying the ligand framework to enhance the compound's stability and reactivity under diverse reaction conditions.

Environmental Considerations

The environmental impact of using organometallic catalysts like CAS No. 85719-56-8 has become a focal point of recent research. Scientists are exploring strategies to minimize waste generation and improve the recyclability of these compounds. For instance, recoverable catalyst systems have been developed that allow for multiple reuse cycles without significant loss of activity.